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Compound Focus: Disopyramide Phosphate

CAS No.: 22059-60-5

Cat. No.: S526318

For the rapid control of life-threatening ventricular arrhythmias in patients weighing over 50 kg, the

established loading dose regimen is as follows [1]:

¢ Initial Loading Dose: 300 mg of immediate-release disopyramide orally.

¢ Subsequent Dosing: 150 mg to 300 mg of immediate-release disopyramide every 6 hours.

¢ Dose Titration: If there is no response within the first 6 hours, the dose may be increased to 200 mg
every 6 hours. If there is still no response after 48 hours, the dose may be further increased to 250-
300 mg every 6 hours.

Controlled-release (CR) formulations are not recommended for initial rapid control [1].

The table below summarizes the key dosing information for different patient populations and formulations:

Patient Population / . Loading / Initial . .
. Formulation Maintenance Dosing
Condition Dose
Ventricular Arrhythmias (>50 Immediate- 300 mg 150-300 mg g6hr
kg) [1] Release
Ventricular Arrhythmias (<50 Immediate- 200 mg 100 mg g6hr
kg) [1] Release
Renal Impairment (CrCl >40 Immediate- Not specified 100 mg g6hr
mL/min) [1] Release
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Patient Population / .
Formulation

Condition
Renal Impairment (CrCI 30- Immediate-
40 mL/min) [1] Release

Renal Impairment (CrCl <40 Controlled-

mL/min) [1] Release
Hepatic Impairment [1] Immediate-
Release

Standard Maintenance [2] [3] Immediate-
Release

Loading / Initial

Dose

Not specified

Contraindicated

Not specified

Not applicable

Maintenance Dosing

100 mg qg8hr

Not recommended

100 mg g6hr (reduce dose)

400-800 mg per day in
divided doses

Pharmacokinetic & Safety Foundations for Dosing

The loading dose protocol is designed to achieve therapeutic plasma concentrations rapidly, which are

typically between 2 to 4 mcg/mL [2] [1]. Key pharmacokinetic properties that inform this protocol include:

¢ Absorption and Half-life: Disopyramide is rapidly and almost completely absorbed after oral
administration, with peak plasma levels usually attained within 2 hours. The mean plasma half-life in
healthy individuals is 6.7 hours (range 4-10 hours) [2] [3].

e Metabolism and Excretion: Disopyramide is metabolized by the hepatic enzyme CYP3A4 and
excreted renally, with about 50% of a dose eliminated unchanged in urine [2] [3] [4]. This necessitates
dose adjustments in patients with renal or hepatic impairment, as the half-life can be significantly

prolonged [2] [4] [5].

¢ Protein Binding: Disopyramide is 50-65% bound to plasma proteins, and this binding is
concentration-dependent, which complicates the prediction of free drug levels [2].
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Pharmacokinetic Pathway
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Critical Safety Monitoring & Contraindications

Initiation of disopyramide, particularly for rapid control of arrhythmias, should be carried out in a hospital
setting due to the risk of proarrhythmic and negative inotropic effects [2] [5]. Key safety considerations
include:

e Cardiac Monitoring: Continuous ECG monitoring is essential to detect QRS complex widening

(>25%) or QTc interval prolongation (>25%), which are signs of toxicity and may predispose to life-
threatening arrhythmias like torsades de pointes [2] [4] [5].
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 Hemodynamic Monitoring: Disopyramide has significant negative inotropic properties and can
cause or worsen congestive heart failure (CHF) or produce severe hypotension. It is contraindicated
in patients with uncompensated or marginally compensated CHF, cardiogenic shock, and pre-existing
second- or third-degree AV block (without a pacemaker) [2] [4] [5].

¢ Drug Interactions: Disopyramide has numerous serious drug-drug interactions. Concomitant use
with other QT-prolonging agents (e.g., certain antidepressants, antibiotics) or strong CYP3A4
inhibitors (e.g., clarithromycin, ketoconazole) is contraindicated due to the high risk of dangerous
arrhythmias [2] [1] [5].

¢ Other Adverse Effects: Due to its anticholinergic properties, disopyramide can cause dry mouth,
urinary retention, constipation, and blurred vision. It can also rarely cause hypoglycemia, especially in
the elderly, or those with heart failure or malnutrition [2] [4] [6].

Experimental Protocol for Clinical Administration

The following workflow outlines the key steps for the safe administration of a disopyramide loading dose in

a clinical setting.
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Important Considerations for Researchers and
Clinicians

e Use in Hypertrophic Cardiomyopathy (HCM): While not an FDA-approved indication for ventricular
arrhythmias, disopyramide is widely used off-label for symptomatic obstructive HCM. Its negative
inotropic effect reduces left ventricular outflow tract gradients. Long-term studies (median 7.2 years)
show it is safe and effective for heart failure symptoms in two-thirds of patients, with a low risk of
adverse events [7] [8]. Recent research also explores its combination with new agents like aficamten

[9].

¢ Dosing in Special Populations: Dose selection in the elderly should be cautious, starting at the low
end of the dosing range. The Beers Criteria recommend avoiding disopyramide in older adults due to
its potent negative inotropic effects and potential to induce heart failure; non-anticholinergic
antiarrhythmic drugs are preferred [1].

¢ Regulatory and Safety History: The Cardiac Arrhythmia Suppression Trial (CAST) showed that
some antiarrhythmic drugs increased mortality in patients with asymptomatic non-life-threatening
arrhythmias post-MI. This underscores that disopyramide should be reserved for patients with life-
threatening ventricular arrhythmias [2] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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